Cas no 1147565-46-5 (1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene)

1-Bromo-2,3,5,6-tetradeuterio-4-iodo-benzene is a deuterated aromatic compound featuring selective halogen substitution at the 1- and 4-positions of the benzene ring. The incorporation of deuterium at the 2,3,5,6-positions enhances isotopic stability, making it valuable for mechanistic studies, NMR spectroscopy, and kinetic isotope effect investigations. The presence of both bromine and iodine offers versatile reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the deuterium labeling minimizes interference in spectroscopic analyses. This compound is particularly useful in pharmaceutical and materials science research, where precise isotopic labeling and halogen-directed functionalization are required. Its synthetic utility and isotopic purity make it a reliable reagent for advanced organic and organometallic applications.

1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene structure

1147565-46-5 structure

Product Name:1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene

CAS No:1147565-46-5

MF:C₆H₄BrI

MW:286.92908000946

MDL:MFCD30717990

CID:4561021

PubChem ID:58142220

Update Time:2025-10-29

1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2,3,5,6-tetradeuterio-4-iodobenzene
- 1-bromo-4-iodo(4d)benzene
- 1-Bromo-4-iodo(d4)benzene
- Benzene-1,2,4,5-d4, 3-bromo-6-iodo-
- 1-bromo-4-iodo-2,3,5,6-tetradeuteriumbenzene
- 1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene
- 1-bromo-4-iodo((2)H?)benzene
- AS-52962
- P15916
- 1147565-46-5
- PB48590
- AKOS037644386
- SCHEMBL845417
- MDL： MFCD30717990
- Inchi： 1S/C6H4BrI/c7-5-1-3-6(8)4-2-5/h1-4H/i1D,2D,3D,4D
- InChI Key： UCCUXODGPMAHRL-RHQRLBAQSA-N
- SMILES： IC1C([2H])=C([2H])C(=C([2H])C=1[2H])Br

Computed Properties

Exact Mass: 285.87922g/mol
Monoisotopic Mass: 285.87922g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 66.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0

1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene Pricemore >>

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Chemenu	CM326167-100mg	1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene	1147565-46-5	95+%	100mg	$116	2021-06-16
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Chemenu	CM326167-1g	1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene	1147565-46-5	95+%	1g	$582	2021-06-16
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Chemenu	CM326167-10g	1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene	1147565-46-5	95+%	10g	$2910	2021-06-16
abcr	AB545752-100 mg	1-Bromo-4-iodo(d4)benzene; .	1147565-46-5		100mg	€240.20	2023-06-14
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